Cas no 5460-22-0 (4-nitro-N'-[(1E)-3-phenylpropylidene]benzenesulfonohydrazide)

• Product name: 4-nitro-N'-[(1E)-3-phenylpropylidene]benzenesulfonohydrazide
• CAS No: 5460-22-0
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.3623
• CID: 942137
• PubChem ID: 9561144

4-nitro-N'-[(1E)-3-phenylpropylidene]benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N'-[(1E)-3-phenylpropylidene]benzenesulfonohydrazide
• 4-nitro-N-[(E)-3-phenylpropylideneamino]benzenesulfonamide
• NSC-22649
• MLS002638893
• NSC22649
• 5460-22-0

• Inchi： InChI=1S/C15H15N3O4S/c19-18(20)14-8-10-15(11-9-14)23(21,22)17-16-12-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-12,17H,4,7H2/b16-12+
• InChI Key： MCPAPVJNCYFCEH-FOWTUZBSSA-N
• SMILES： C1=CC=C(C=C1)CCC=NNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 333.07845
• Monoisotopic Mass: 333.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.322
• Boiling Point: 529.026°C at 760 mmHg
• Flash Point: 273.745°C
• Refractive Index: 1.616
• PSA: 101.67